Cas no 2230802-61-4 ((3,5-dichloropyridin-2-yl)methanol hydrochloride)

• Product Name: (3,5-dichloropyridin-2-yl)methanol hydrochloride
• CAS No: 2230802-61-4
• MF: C₆H₆Cl₃NO
• MW: 214.476938724518
• MDL: MFCD31666895
• CID: 5462007
• PubChem ID: 137965818
• Update Time: 2025-05-20

(3,5-dichloropyridin-2-yl)methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3,5-dichloropyridin-2-yl)methanol hydrochloride
• (3,5-dichloropyridin-2-yl)methanol;hydrochloride
• Z3282214174
• 2230802-61-4
• starbld0025950
• EN300-2009787

• MDL： MFCD31666895
• Inchi： 1S/C6H5Cl2NO.ClH/c7-4-1-5(8)6(3-10)9-2-4;/h1-2,10H,3H2;1H
• InChI Key： SPAHLEDVGUEVSH-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CN=C1CO)Cl.Cl

Computed Properties

• Exact Mass: 212.951497g/mol
• Monoisotopic Mass: 212.951497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1Ų

Additional information on (3,5-dichloropyridin-2-yl)methanol hydrochloride

Comprehensive Overview of (3,5-dichloropyridin-2-yl)methanol hydrochloride (CAS No. 2230802-61-4)

The compound (3,5-dichloropyridin-2-yl)methanol hydrochloride (CAS No. 2230802-61-4) is a specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the dichloropyridine core and hydrochloride salt form, make it a valuable building block for synthesizing bioactive molecules. Researchers and industry professionals frequently search for this compound due to its role in developing novel crop protection agents and small-molecule therapeutics, aligning with current trends in sustainable agriculture and precision medicine.

In recent years, the demand for halogenated pyridine derivatives like (3,5-dichloropyridin-2-yl)methanol hydrochloride has surged, driven by their utility in cross-coupling reactions and as ligands in catalytic systems. This compound's electron-deficient aromatic ring facilitates nucleophilic substitutions, making it a hotspot for structure-activity relationship (SAR) studies. Google Scholar data reveals growing interest in its potential for fragment-based drug design, particularly in targeting kinase inhibitors and antiviral compounds—topics dominating 2023's medicinal chemistry literature.

The synthesis of CAS 2230802-61-4 typically involves chlorination of pyridine precursors followed by hydroxymethylation, with the hydrochloride salt enhancing stability for storage and transport. Analytical characterization via HPLC and LC-MS confirms high purity (>98%), a critical parameter for researchers investigating its metabolic pathways or formulation compatibility. Patent databases show its incorporation in controlled-release formulations, addressing the pharmaceutical industry's focus on drug delivery optimization.

Environmental considerations surrounding chlorinated compounds have spurred innovations in green chemistry approaches for producing (3,5-dichloropyridin-2-yl)methanol hydrochloride. Recent studies highlight its biodegradability profile under aerobic soil conditions, a key factor for agrochemical applications. This aligns with the European Chemicals Agency's (ECHA) push for eco-friendly intermediates, making it a subject of interest in life cycle assessment (LCA) research.

Supply chain dynamics for 2230802-61-4 reflect broader trends in specialty chemicals procurement. With major producers concentrated in Asia and Europe, quality control certifications like ISO 9001 and GMP compliance dominate purchaser inquiries. The compound's shelf-life extension through nitrogen-blanketed packaging solutions has become a competitive differentiator, as evidenced by 2023 market reports from Chemical Weekly and AgroPages.

Future research directions for (3,5-dichloropyridin-2-yl)methanol hydrochloride may explore its co-crystal formation with carboxylic acids to modify solubility—a technique gaining traction in formulation science. Computational chemistry studies using DFT calculations predict its reactivity in metal-organic frameworks (MOFs), opening possibilities for catalytic applications. These developments position CAS 2230802-61-4 at the intersection of materials science and process chemistry, ensuring sustained academic and industrial relevance.